Cas no 187040-03-5 (1,3-Benzodioxol-5-ol, 4-methyl-)
187040-03-5 structure
Product Name:1,3-Benzodioxol-5-ol, 4-methyl-
CAS No:187040-03-5
MF:C8H8O3
MW:152.147322654724
CID:114957
PubChem ID:10582953
Update Time:2025-04-18
1,3-Benzodioxol-5-ol, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-5-ol, 4-methyl-
- 4-methylbenzo[1,3]dioxol-5-ol
- CMLD3_000105
- 187040-03-5
- 4-methyl-1,3-benzodioxol-5-ol
- CHEMBL1591020
- NCGC00090534-01
- 4-Methylbenzo[d][1,3]dioxol-5-ol
- 1,3-Benzodioxol-5-ol, 4-methyl-
- SCHEMBL767702
- 2-methyl-3,4-methylenedioxyphenol
- NCGC00090534-02
-
- Inchi: 1S/C8H8O3/c1-5-6(9)2-3-7-8(5)11-4-10-7/h2-3,9H,4H2,1H3
- InChI Key: ZBFVXNCYGRJZCR-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C(C)=C12)O
Computed Properties
- Exact Mass: 152.04734
- Monoisotopic Mass: 152.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
1,3-Benzodioxol-5-ol, 4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB602811-250mg |
4-Methylbenzo[d][1,3]dioxol-5-ol; . |
187040-03-5 | 250mg |
€390.10 | 2025-04-20 | ||
| abcr | AB602811-500mg |
4-Methylbenzo[d][1,3]dioxol-5-ol; . |
187040-03-5 | 500mg |
€533.80 | 2025-04-20 | ||
| abcr | AB602811-1g |
4-Methylbenzo[d][1,3]dioxol-5-ol; . |
187040-03-5 | 1g |
€726.50 | 2025-04-20 |
1,3-Benzodioxol-5-ol, 4-methyl- Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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